Cas no 2172134-03-9 (3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid
• CAS No: 2172134-03-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6319249
• PubChem ID: 165537394
• Update Time: 2025-05-23

3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid
• 2172134-03-9
• 3-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclopentane-1-carboxylic acid
• EN300-1509800

• Inchi： 1S/C28H34N2O5/c31-26(30-20-15-14-19(17-20)27(32)33)13-3-1-2-8-16-29-28(34)35-18-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,19-20,25H,1-3,8,13-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DLFBZYWLRAXVSK-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(CCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid

3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid

The compound 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid, with CAS No. 2172134-03-9, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which incorporates a cyclopentane ring, a heptanamide chain, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may play a role in advanced chemical synthesis or as a precursor to more complex molecules.

Recent studies have highlighted the potential of this compound in the development of novel materials with unique physical and chemical properties. For instance, researchers have explored its application in the creation of self-healing polymers, where the Fmoc group serves as a reactive site for dynamic covalent bonding. This property could revolutionize industries such as aerospace and electronics, where materials with enhanced durability and repair capabilities are highly sought after.

In addition to its material science applications, this compound has also been investigated for its potential in drug delivery systems. The cyclopentane ring and heptanamide chain provide structural stability, while the Fmoc group offers functional versatility. Scientists have proposed that this molecule could serve as a scaffold for attaching bioactive agents, enabling targeted drug delivery with improved efficacy and reduced side effects.

The synthesis of 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the cyclopentane ring through ring-closing metathesis and the subsequent attachment of the Fmoc group via amide bond formation. These steps require precise control over reaction conditions to ensure high yields and product purity.

Furthermore, computational studies have provided valuable insights into the electronic and mechanical properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits favorable electronic conjugation due to the extended π-system provided by the fluorenyl group. This characteristic makes it a promising candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of material innovation and therapeutic development.